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Compound of Interest

Compound Name: Ivermectin-d2

Cat. No.: B10829645

For researchers, scientists, and drug development professionals, the proper disposal of
Ivermectin-d2, a deuterated form of a potent pharmaceutical compound, is a critical
component of laboratory safety and environmental responsibility. Adherence to established
procedures is essential to mitigate risks associated with its handling and disposal. This guide
provides immediate, essential safety and logistical information, including operational and
disposal plans, to ensure the safe management of lvermectin-d2 waste.

Immediate Safety and Hazard Profile

Ivermectin-d2 is classified as a hazardous substance with significant health and environmental
risks. The Safety Data Sheet (SDS) indicates that it is fatal if swallowed and toxic in contact
with skin.[1] It is also suspected of damaging fertility or the unborn child and causes damage to
organs through single and repeated exposure.[1] Furthermore, Ivermectin-d2 is very toxic to
aguatic life with long-lasting effects, necessitating stringent disposal protocols to prevent
environmental contamination.|[1]

Hazard Classification Summary:
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Hazard Category GHS Classification Hazard Statement
Acute Oral Toxicity Category 2 H300: Fatal if swallowed
o H311: Toxic in contact with
Acute Dermal Toxicity Category 3 )
skin
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child
Specific Target Organ Toxicity H370: Causes damage to
. Category 1
(Single Exposure) organs

N o H372: Causes damage to
Specific Target Organ Toxicity
Category 1 organs through prolonged or
(Repeated Exposure)
repeated exposure

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

) ] o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 ) ]
with long lasting effects

Step-by-Step Disposal Protocol

The disposal of Ivermectin-d2 must comply with all applicable federal, state, and local
regulations for hazardous waste. The U.S. Environmental Protection Agency (EPA) regulates
the disposal of hazardous pharmaceutical waste under the Resource Conservation and
Recovery Act (RCRA).

Experimental Protocol for Disposal:
e Segregation and Collection:
o Do not mix lvermectin-d2 waste with non-hazardous trash.

o Collect all waste materials, including unused product, contaminated personal protective
equipment (PPE), and cleaning materials, in a designated, clearly labeled, and sealed
hazardous waste container.

o Container Labeling:
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o The container must be labeled as "Hazardous Waste" and include the specific chemical
name "lvermectin-d2."

o The label should also display the appropriate GHS hazard pictograms (e.g., skull and
crossbhones, health hazard, environmental hazard).

e Storage:

o Store the sealed hazardous waste container in a secure, designated area away from
incompatible materials.

o The storage area should be well-ventilated and have secondary containment to prevent
the spread of material in case of a leak.

o Waste Manifesting and Transportation:

o Arrange for the collection of the hazardous waste by a licensed and certified hazardous
waste disposal company.

o Complete a hazardous waste manifest, which tracks the waste from its point of generation
to its final disposal facility.

» Final Disposal:

o The recommended method for the disposal of pharmaceutical waste is high-temperature
incineration at a permitted hazardous waste incineration facility. This method ensures the
complete destruction of the active pharmaceutical ingredient.

o Landfilling is not a suitable disposal method for Ivermectin-d2 due to its potential to leach
into the soil and groundwater.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Ivermectin-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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